Cas no 915921-65-2 (3-(5-Ethyl-4H-1,2,4-triazol-3-yl)aniline)

• Product Name: 3-(5-Ethyl-4H-1,2,4-triazol-3-yl)aniline
• CAS No: 915921-65-2
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• MDL: MFCD14611064
• CID: 874453
• PubChem ID: 28063690
• Update Time: 2025-06-28

3-(5-Ethyl-4H-1,2,4-triazol-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(5-Ethyl-4H-1,2,4-triazol-3-yl)aniline
• 3-(5-ethyl-1H-1,2,4-triazol-3-yl)aniline
• 3-(5-ethyl-4H-1,2,4-triazol-3-yl)aniline(SALTDATA: 2HCl)
• DTXSID00650847
• MFCD14611064
• CHEMBRDG-BB 4011449
• AKOS022184986
• 3-(5-Ethyl-2H-[1,2,4]triazol-3-yl)-phenylamine
• SCHEMBL16637043
• BS-38566
• AKOS010529202
• BB 0241429
• 915921-65-2

• MDL： MFCD14611064
• Inchi： 1S/C10H12N4/c1-2-9-12-10(14-13-9)7-4-3-5-8(11)6-7/h3-6H,2,11H2,1H3,(H,12,13,14)
• InChI Key： MUFNAVRWOQKDFG-UHFFFAOYSA-N
• SMILES： N1C(CC)=NC(C2C=CC=C(C=2)N)=N1

Computed Properties

• Exact Mass: 188.10600
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.217
• Boiling Point: 452.3°C at 760 mmHg
• Flash Point: 258°C
• Refractive Index: 1.633
• PSA: 67.59000
• LogP: 2.19750

Additional information on 3-(5-Ethyl-4H-1,2,4-triazol-3-yl)aniline

Research Brief on 3-(5-Ethyl-4H-1,2,4-triazol-3-yl)aniline (CAS: 915921-65-2): Recent Advances and Applications

3-(5-Ethyl-4H-1,2,4-triazol-3-yl)aniline (CAS: 915921-65-2) is a heterocyclic compound featuring a triazole ring linked to an aniline moiety. Recent studies have highlighted its potential as a versatile scaffold in medicinal chemistry, particularly in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 3-(5-Ethyl-4H-1,2,4-triazol-3-yl)aniline as a key intermediate in the synthesis of novel EGFR (epidermal growth factor receptor) inhibitors. The research demonstrated that derivatives of this compound exhibited potent inhibitory activity against mutant EGFR isoforms, which are often implicated in non-small cell lung cancer (NSCLC). The study utilized molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, suggesting promising avenues for targeted cancer therapy.

In addition to its oncological applications, 3-(5-Ethyl-4H-1,2,4-triazol-3-yl)aniline has been investigated for its antimicrobial properties. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported that triazole-aniline hybrids derived from this scaffold displayed broad-spectrum activity against drug-resistant bacterial strains, including MRSA and E. coli. The mechanism of action was attributed to the disruption of bacterial cell wall synthesis, as confirmed by electron microscopy and proteomic analysis.

The synthetic accessibility of 3-(5-Ethyl-4H-1,2,4-triazol-3-yl)aniline has also been a focus of recent research. A team from the University of Cambridge developed a scalable, one-pot synthesis route for this compound, achieving a yield of 85% with minimal byproducts (2023, Organic Process Research & Development). This advancement addresses previous challenges in large-scale production, facilitating its use in high-throughput screening and industrial applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 3-(5-Ethyl-4H-1,2,4-triazol-3-yl)aniline derivatives. A 2024 review in Expert Opinion on Drug Discovery noted that while the scaffold offers high ligand efficiency, its metabolic stability in vivo requires further improvement through structural modifications. Current efforts are exploring prodrug strategies and formulation technologies to enhance bioavailability.

In conclusion, 3-(5-Ethyl-4H-1,2,4-triazol-3-yl)aniline (CAS: 915921-65-2) represents a compelling case study in the intersection of chemical synthesis and biological activity. Its adaptability across therapeutic areas underscores its value as a multipurpose pharmacophore, though translational research will be critical to realizing its full potential. Future studies should prioritize structure-activity relationship (SAR) optimization and preclinical validation to advance lead candidates toward clinical development.